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Compound of Interest

Compound Name: 2,3-Dibromobutanal

Cat. No.: B3061101 Get Quote

Application Notes and Protocols for 2,3-
Dibromobutanal
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and potential

applications of 2,3-Dibromobutanal in a laboratory setting. Due to the limited availability of a

specific Safety Data Sheet (SDS) for 2,3-Dibromobutanal, the following protocols are based

on the known hazards of structurally similar compounds, such as other brominated aldehydes

and alkanes. Extreme caution is advised when handling this compound.

Compound Information
Physical and Chemical Properties
Quantitative data for 2,3-Dibromobutanal is summarized in the table below. This information is

primarily sourced from computational estimations and should be used as a guideline.
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Property Value Source

Molecular Formula C₄H₆Br₂O PubChem[1]

Molecular Weight 229.90 g/mol PubChem[1]

IUPAC Name 2,3-dibromobutanal PubChem[1]

CAS Number 50553-14-5 PubChem[1]

SMILES CC(C(C=O)Br)Br PubChem[1]

InChIKey
ZYIVEANXLDDGII-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3 1.7 PubChem[1]

Topological Polar Surface Area 17.1 Å² PubChem[1]

Complexity 64.7 PubChem[1]

Safety and Handling
As a reactive α-bromo aldehyde, 2,3-Dibromobutanal is expected to be toxic and corrosive.

The following handling procedures are based on best practices for handling hazardous

aldehydes and brominated organic compounds.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory when working with 2,3-Dibromobutanal.
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PPE Item Specifications

Gloves

Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Inspect for tears or holes before

use.

Eye Protection Chemical safety goggles and a face shield.

Body Protection A flame-retardant lab coat.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If there is a risk of

inhalation, a respirator with an appropriate

cartridge for organic vapors and acid gases

should be used.

Engineering Controls
Ventilation: All work with 2,3-Dibromobutanal must be performed in a well-ventilated

laboratory, inside a certified chemical fume hood.

Safety Equipment: An emergency eyewash station and a safety shower must be readily

accessible in the immediate work area.

General Handling Procedures
Avoid all direct contact with the skin, eyes, and clothing.

Do not inhale vapors or mists.

Handle in an inert atmosphere (e.g., under nitrogen or argon) to prevent oxidation.

Keep away from sources of ignition as it may be flammable.

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage Procedures
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Proper storage is crucial to maintain the stability of 2,3-Dibromobutanal and to prevent

hazardous situations.

Storage Condition Recommendation

Temperature

Store in a cool, dry place. A designated, well-

ventilated flammable storage cabinet is

recommended.

Atmosphere

Store under an inert atmosphere (e.g., nitrogen

or argon) to prevent oxidation and peroxide

formation.

Container

Keep in a tightly sealed, original container. If

transferred, use a container made of a

compatible material (e.g., amber glass) to

protect from light.

Incompatible Materials
Store away from strong oxidizing agents, strong

bases, and strong acids.

Experimental Protocols
While specific experimental protocols for 2,3-Dibromobutanal are not widely published, its

structure as an α,β-dibromoaldehyde suggests its utility in various organic synthesis reactions.

The following are generalized protocols based on the known reactivity of similar compounds.

General Protocol for Nucleophilic Substitution
The electrophilic carbons bearing the bromine atoms are susceptible to nucleophilic attack.

This can be utilized for the synthesis of various derivatives.

Workflow for Nucleophilic Substitution:
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Reaction Preparation

Reaction Work-up and Purification

2,3-Dibromobutanal

Combine reactants
under inert atmosphereNucleophile

Anhydrous Solvent

Stir at controlled
temperature Quench reaction Extract with

organic solvent Dry and concentrate Purify by
chromatography Substituted Product

Click to download full resolution via product page

Caption: Generalized workflow for a nucleophilic substitution reaction with 2,3-
Dibromobutanal.

Methodology:

Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen),

dissolve 2,3-Dibromobutanal (1 equivalent) in a suitable anhydrous solvent (e.g., THF,

DCM).

Reaction: Cool the solution to the desired temperature (e.g., 0 °C). Add the nucleophile (e.g.,

an amine, thiol, or alcohol; 1-2 equivalents) dropwise.

Monitoring: Allow the reaction to stir at the controlled temperature and monitor its progress

by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding a suitable reagent (e.g., saturated

aqueous ammonium chloride).

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

appropriate organic solvent (e.g., ethyl acetate).
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Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography.

General Protocol for Elimination Reactions
Treatment with a base can induce the elimination of HBr to form unsaturated aldehydes. The

regioselectivity will depend on the reaction conditions and the base used.

Logical Flow for Elimination Reaction:

Start: 2,3-Dibromobutanal
and Base in Solvent

Choice of Base
(Sterically hindered vs. non-hindered)

E2 Elimination

Favored

Potential side reactions

Possible

α,β-Unsaturated Aldehyde Other byproducts

Purified Product

Click to download full resolution via product page

Caption: Decision pathway for elimination reactions of 2,3-Dibromobutanal.
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Methodology:

Preparation: In a round-bottom flask, dissolve 2,3-Dibromobutanal (1 equivalent) in a

suitable solvent (e.g., ethanol, THF).

Reaction: Add a base (e.g., potassium tert-butoxide, DBU; 1-2 equivalents) portion-wise at a

controlled temperature (e.g., room temperature).

Monitoring: Monitor the reaction by TLC until the starting material is consumed.

Work-up: Neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) and extract the

product with an organic solvent.

Purification: Wash the organic layer, dry, concentrate, and purify the product by distillation or

column chromatography.

Emergency Procedures
Spills

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).

Place the contaminated material in a sealed container for hazardous waste disposal.

Large Spills: Evacuate the area immediately. Contact the institution's emergency response

team.

First Aid
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.
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Disposal
All waste containing 2,3-Dibromobutanal must be treated as hazardous waste. Dispose of it in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety guide. All laboratory personnel must be thoroughly trained in the

proper handling of hazardous chemicals and should consult all available safety information

before working with 2,3-Dibromobutanal. Always perform a thorough risk assessment before

beginning any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3-Dibromobutanal | C4H6Br2O | CID 170855 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Handling and storage procedures for 2,3-
Dibromobutanal in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3061101#handling-and-storage-procedures-for-2-3-
dibromobutanal-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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